Cas no 402767-66-2 (5-(1-Naphthyloxy)methyl-2-furoic Acid)

5-(1-Naphthyloxy)methyl-2-furoic Acid is a specialized organic compound featuring a naphthyloxy-methyl group attached to a furoic acid scaffold. This structure imparts unique reactivity and potential utility in synthetic chemistry, particularly as an intermediate in the preparation of more complex molecules. The naphthyl moiety enhances lipophilicity, making it valuable for applications requiring hydrophobic interactions. Its furoic acid component offers functional versatility, enabling further derivatization via carboxylate chemistry. The compound is of interest in pharmaceutical and materials research, where its structural motifs may contribute to the development of bioactive agents or functional materials. Proper handling and storage are recommended due to its sensitivity to light and moisture.
5-(1-Naphthyloxy)methyl-2-furoic Acid structure
402767-66-2 structure
Product Name:5-(1-Naphthyloxy)methyl-2-furoic Acid
CAS No:402767-66-2
MF:C16H12O4
MW:268.264084815979
MDL:MFCD02090867
CID:2857521
PubChem ID:580602
Update Time:2025-10-19

5-(1-Naphthyloxy)methyl-2-furoic Acid Chemical and Physical Properties

Names and Identifiers

    • 5-(1-Naphthyloxy)methyl-2-furoic Acid
    • EN300-227615
    • 402767-66-2
    • AK-968/14003337
    • UNM-0000305933
    • Furane-2-carboxylic acid, 5-(1-naphthyloxymethyl)-
    • BBL037854
    • G71628
    • EU-0083822
    • MFCD02090867
    • 5-[(naphthalen-1-yloxy)methyl]furan-2-carboxylic acid
    • WAY-325360
    • Z1741961786
    • 5-[(1-Naphthyloxy)methyl]-2-furoic acid
    • 5-((Naphthalen-1-yloxy)methyl)furan-2-carboxylic acid
    • 5-((Naphthalen-1-yloxy)methyl)furan-2-carboxylicacid
    • CHEMBL5306315
    • CS-0240294
    • STK346654
    • CRA76766
    • AKOS000139419
    • 5-[(1-Naphthyloxy)methyl]-2-furoic acid #
    • Oprea1_027227
    • UNM000011075401
    • 5-(naphthalen-1-yl-oxymethyl)furan-2-carboxylic acid
    • 5-(naphthalen-1-yloxymethyl)furan-2-carboxylic acid
    • DVUUCZPXJSZJNK-UHFFFAOYSA-N
    • AS-87033
    • MDL: MFCD02090867
    • Inchi: 1S/C16H12O4/c17-16(18)15-9-8-12(20-15)10-19-14-7-3-5-11-4-1-2-6-13(11)14/h1-9H,10H2,(H,17,18)
    • InChI Key: DVUUCZPXJSZJNK-UHFFFAOYSA-N
    • SMILES: O(CC1=CC=C(C(=O)O)O1)C1=CC=CC2=CC=CC=C21

Computed Properties

  • Exact Mass: 268.07355886g/mol
  • Monoisotopic Mass: 268.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 59.7Ų

5-(1-Naphthyloxy)methyl-2-furoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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